Cas no 1807227-74-2 (Methyl 4-bromomethyl-2-cyano-5-methylbenzoate)

• Product Name: Methyl 4-bromomethyl-2-cyano-5-methylbenzoate
• CAS No: 1807227-74-2
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4954162
• Update Time: 2025-10-30

Methyl 4-bromomethyl-2-cyano-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-2-cyano-5-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-7-3-10(11(14)15-2)9(6-13)4-8(7)5-12/h3-4H,5H2,1-2H3
• InChI Key： GQHQIBWJIGIHFS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromomethyl-2-cyano-5-methylbenzoate

Methyl 4-bromomethyl-2-cyano-5-methylbenzoate (CAS No. 1807227-74-2): An Overview

Methyl 4-bromomethyl-2-cyano-5-methylbenzoate (CAS No. 1807227-74-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a bromomethyl group, a cyano group, and a methyl substituent on the benzene ring. These functional groups contribute to its reactivity and versatility, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 4-bromomethyl-2-cyano-5-methylbenzoate can be represented as C₁₁H₁₁BrNO₂. The presence of the bromomethyl group allows for various substitution reactions, while the cyano group can be converted into other functional groups such as amides or carboxylic acids. The methyl substituent on the benzene ring provides additional steric and electronic effects that influence the compound's reactivity and stability.

In the pharmaceutical industry, Methyl 4-bromomethyl-2-cyano-5-methylbenzoate has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of anticancer agents and anti-inflammatory compounds. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer cell proliferation. This finding highlights the potential of Methyl 4-bromomethyl-2-cyano-5-methylbenzoate as a lead compound for further drug development.

Beyond pharmaceutical applications, Methyl 4-bromomethyl-2-cyano-5-methylbenzoate has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced polymers and coatings. For example, a study published in the Journal of Polymer Science demonstrated that this compound can be used to create polymers with enhanced thermal stability and mechanical strength. These properties make it an attractive candidate for applications in electronics and aerospace industries.

In the realm of chemical synthesis, Methyl 4-bromomethyl-2-cyano-5-methylbenzoate serves as a valuable building block for constructing complex organic molecules. Its reactivity allows for a wide range of transformations, including cross-coupling reactions, nucleophilic substitutions, and cyclizations. These reactions are crucial for the synthesis of natural products and bioactive compounds. A notable example is its use in the total synthesis of certain alkaloids, where it acts as a key intermediate in forming the desired molecular framework.

The safety and handling of Methyl 4-bromomethyl-2-cyano-5-methylbenzoate are important considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, Methyl 4-bromomethyl-2-cyano-5-methylbenzoate (CAS No. 1807227-74-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an attractive candidate for drug development, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.